Cas no 936484-05-8 (benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate)

• Product Name: benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate
• CAS No: 936484-05-8
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 6293421
• PubChem ID: 102277926
• Update Time: 2025-10-30

benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28283559
• benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate
• 936484-05-8

• Inchi： 1S/C16H17NO3/c1-11-8-14(18)9-12(2)15(11)17-16(19)20-10-13-6-4-3-5-7-13/h3-9,18H,10H2,1-2H3,(H,17,19)
• InChI Key： PTQFYHYVNPASFJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=CC(=CC=1C)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate

Introduction to Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate (CAS No. 936484-05-8)

Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate, with the chemical formula C₁₄H₁₄O₃, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its benzyl moiety and a 4-hydroxy-2,6-dimethylphenyl group, which contributes to its unique structural and functional properties. The CAS number 936484-05-8 provides a unique identifier for this substance, facilitating its recognition in scientific literature and industrial applications.

The benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate structure is notable for its potential biological activity, which has been the subject of extensive research in recent years. The presence of both hydroxyl and methyl groups on the aromatic ring enhances its reactivity and interaction with biological targets. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the pharmacological properties of compounds containing hydroxymethylphenyl groups. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. The 4-hydroxy-2,6-dimethylphenyl moiety in Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate is particularly noteworthy for its ability to modulate enzyme activity and cellular signaling pathways.

One of the most compelling aspects of Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate is its role as a precursor in the synthesis of more sophisticated pharmaceuticals. Researchers have leveraged its structural framework to develop molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes involved in cancer progression.

The benzyl group in Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate also contributes to its versatility as a synthetic intermediate. The benzyl carbamate functional group is well-known for its stability under various reaction conditions, making it an ideal candidate for further chemical modifications. This has allowed chemists to explore a wide range of structural variations while maintaining the core pharmacophore responsible for biological activity.

Recent studies have highlighted the importance of 4-hydroxy-2,6-dimethylphenyl derivatives in drug discovery. These compounds have been found to exhibit inhibitory effects on various enzymes and receptors, suggesting their potential as lead compounds for new therapies. For example, modifications to the hydroxymethyl group have been shown to alter the pharmacokinetic properties of these molecules, improving their bioavailability and therapeutic efficacy.

The synthesis of Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of an amide bond between benzoyl chloride and 4-hydroxy-2,6-dimethylphenolamine. This reaction is followed by benzoylation to introduce the benzyl group, yielding the desired carbamate derivative.

In industrial settings, Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate is produced under controlled conditions to ensure high purity and yield. Advances in catalytic methods have further optimized its synthesis, making it more efficient and environmentally friendly. These improvements are crucial for scaling up production while maintaining cost-effectiveness and sustainability.

The pharmacological potential of Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate has prompted investigations into its mechanism of action. Preliminary studies suggest that it may interact with proteins involved in cell signaling and inflammation regulation. By modulating these pathways, the compound could potentially mitigate symptoms associated with chronic diseases such as arthritis and neurodegenerative disorders.

Moreover, the structural features of Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate make it an attractive candidate for structure-based drug design. Computational modeling techniques have been employed to predict how this molecule might bind to biological targets at the atomic level. These insights have guided researchers in designing analogs with improved potency and reduced side effects.

The future prospects for Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate are promising given its versatility as a synthetic intermediate and potential therapeutic agent. Ongoing research aims to explore new derivatives that may exhibit enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments.

In conclusion, Benzyl N-(4-hydroxy-2,6-dimethylphenyl)carbamate (CAS No. 936484-05-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic utility position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs.